Cas no 831204-03-6 (Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-)
![Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- structure](https://www.kuujia.com/scimg/cas/831204-03-6x500.png)
831204-03-6 structure
Product name:Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
- 1-[4-[[4-(5-nitrofuran-2-carbonyl)piperazin-1-yl]methyl]phenyl]ethanone
- 831204-03-6
- 1-(4-{[4-(5-Nitrofuran-2-carbonyl)piperazin-1-yl]methyl}phenyl)ethan-1-one
- DTXSID60835714
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- Inchi: InChI=1S/C18H19N3O5/c1-13(22)15-4-2-14(3-5-15)12-19-8-10-20(11-9-19)18(23)16-6-7-17(26-16)21(24)25/h2-7H,8-12H2,1H3
- InChI Key: IDRCVJFNTYCVRU-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 357.13247072g/mol
- Monoisotopic Mass: 357.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.6Ų
- XLogP3: 1.9
Piperazine, 1-[(4-acetylphenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Related Literature
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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Xingxing Zhu,Mengyao Sun,Rui Zhao,Bo Zhang,Yingli Zhang,Xingyou Lang,Yongfu Zhu,Qing Jiang Nanoscale Adv., 2020,2, 2785-2791
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R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385
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